Cas no 71082-99-0 (8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product name: 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 71082-99-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 1066494
• PubChem ID: 2737335

8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 8-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• A834144
• 8-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
• Maybridge3_000337
• FT-0621538
• CS-0071565
• EN300-160124
• 3-Quinolinecarboxylic acid, 8-fluoro-4-hydroxy-
• SR-01000453237-1
• HMS1431P07
• 3-quinolinecarboxylic acid,8-fluoro-1,4-dihydro-4-oxo-
• F0911-3836
• AKOS000273693
• 63010-70-8
• 8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
• MFCD05228474
• BB 0221937
• 71082-99-0
• 8-fluoro-4-hydroxy-3-quinolinecarboxylic acid
• SCHEMBL2976084
• 8-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylicacid
• CHEMBL217055
• SY003658
• AS-31106
• CCG-233990
• IDI1_011724
• J-650054
• MFCD00218201
• Oprea1_853651
• DTXSID90371998
• 8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
• SB71664
• 8-fluoro-4-oxo-1H-quinoline-3-carboxylic acid;8-Fluoro-4-hydroxyquinoline-3-carboxylic Acid
• 8-fluoro-4-hydroxyquinoline-3-carboxylic acid
• AKOS000302097
• Oprea1_867282
• SR-01000453237
• DB-124493
• BBL028402
• STK802378
• 8-FLUORO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
• ALBB-035210
• STK932724

• Inchi： InChI=1S/C10H6FNO3/c11-7-3-1-2-5-8(7)12-4-6(9(5)13)10(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key： IZUDOGPKKWBGKI-UHFFFAOYSA-N
• SMILES： c1cc2c(c(c1)F)ncc(c2O)C(=O)O

Computed Properties

• Exact Mass: 207.03318
• Monoisotopic Mass: 207.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 387.8±42.0 °C at 760 mmHg
• Flash Point: 188.4±27.9 °C
• Refractive Index: 1.614
• PSA: 66.4
• LogP: 1.36540
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Research Brief on 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 71082-99-0)

8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 71082-99-0) is a fluorinated quinolone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the broader class of quinolone carboxylic acids, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a fluorine atom at the 8-position enhances its pharmacological profile by improving bioavailability and target binding affinity.

Recent studies have focused on the synthesis, structural characterization, and biological evaluation of 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of bacterial DNA gyrase, a key enzyme in bacterial replication. The study highlighted its superior activity against Gram-negative pathogens compared to older-generation quinolones, suggesting its potential as a next-generation antibacterial agent.

In addition to its antimicrobial properties, research has explored its anticancer potential. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of topoisomerase II. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, making it a promising candidate for further development in oncology.

The compound's synthetic pathways have also been optimized to improve yield and purity. A recent Organic Process Research & Development article (2023) detailed a novel green chemistry approach using microwave-assisted synthesis, which reduced reaction times and minimized hazardous waste. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology noted that while the compound shows excellent in vitro activity, its in vivo stability and tissue distribution require further refinement. Researchers are currently investigating prodrug strategies and formulation technologies to address these limitations.

In conclusion, 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 71082-99-0) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research aims to elucidate its full mechanistic profile and translate these findings into clinically viable treatments. Future directions include structure-activity relationship (SAR) studies to optimize its efficacy and safety, as well as exploring its potential in combination therapies.